Ethanimidoyl chloride, N-[(4-chlorophenyl)methyl]-2,2,2-trifluoro-

• CAS No.: 88708-72-9
• Molecular Formula: C9H6Cl2F3N
• Molecular Weight: 256.05 g/mol
• IUPAC Name: N-[(4-chlorophenyl)methyl]-2,2,2-trifluoroethanimidoyl chloride
• InChI: InChI=1S/C9H6Cl2F3N/c10-7-3-1-6(2-4-7)5-15-8(11)9(12,13)14/h1-4H,5H2
• InChI Key: WUIRKDMXJRSDPX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN=C(C(F)(F)F)Cl)Cl

Description

Ethanimidoyl chloride, N-[(4-chlorophenyl)methyl]-2,2,2-trifluoro- is a useful research compound. Its molecular formula is C9H6Cl2F3N and its molecular weight is 256.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture N-(p-chlorobenzyl)-2,2,2-trifluoroacetamide (100.0 g, 0.421 mol) and phosphorus pentachloride (87.7 g, 0.421 mol) is heated to 100° C., stirred for two hours and vacuum distilled to obtain the title product as a clear colorless liquid (66.3 g, bp 110°-112° C./7.5 mm Hg).